(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine” is a chemical compound with the molecular formula C12H16F3N . It is also known as “(butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine hydrochloride” with a CAS number 1240569-64-5 .
Molecular Structure Analysis
The molecular structure of this compound consists of a butan-2-yl group and a 4-(trifluoromethyl)phenyl group linked by a methylamine group . The trifluoromethyl group is a functional group with the formula -CF3, derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 267.7182896 . Other specific properties such as density, boiling point, melting point, and flash point are not provided in the search results .Scientific Research Applications
Organic Synthesis
This compound is a chemically differentiated building block for organic synthesis . It can be used in various reactions, including nucleophilic substitution and free radical bromination .
Medicinal Chemistry
In the field of medicinal chemistry, this compound is particularly useful for the preparation of drug candidates containing hindered amine motifs . Hindered amines are a class of compounds that have been widely used in pharmaceuticals due to their unique chemical properties.
Benzylic Reactions
The compound can undergo reactions at the benzylic position . These reactions include free radical bromination and nucleophilic substitution, which can be either SN1 or SN2 .
Halogen Addition
The compound can undergo halogen addition reactions . For example, it can react with N-bromosuccinimide (NBS) to add a bromine atom at the benzylic position .
Preparation of Hindered Amines
This compound can be used in the preparation of hindered amines . Hindered amines are a class of compounds that have been widely used in pharmaceuticals due to their unique chemical properties.
properties
IUPAC Name |
N-[[4-(trifluoromethyl)phenyl]methyl]butan-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16F3N/c1-3-9(2)16-8-10-4-6-11(7-5-10)12(13,14)15/h4-7,9,16H,3,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOQXKCAXVMYEPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCC1=CC=C(C=C1)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16F3N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Butan-2-yl)({[4-(trifluoromethyl)phenyl]methyl})amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.